Cas no 83721-41-9 (2,7-Naphthalenedisulfonicacid,4-[2-[4-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-5-methoxy-2-methylphenyl]diazenyl]-5-[(phenylsulfonyl)oxy]-,sodium salt (1:?))

• Product name: 2,7-Naphthalenedisulfonicacid,4-[2-[4-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-5-methoxy-2-methylphenyl]diazenyl]-5-[(phenylsulfonyl)oxy]-,sodium salt (1:?)
• CAS No: 83721-41-9
• MF: C₄₁H₂₉N₆Na₃O₁₅S₄
• MW: 1042.92947745323
• CID: 732781
• PubChem ID: 136075921

2,7-Naphthalenedisulfonicacid,4-[2-[4-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-5-methoxy-2-methylphenyl]diazenyl]-5-[(phenylsulfonyl)oxy]-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-[2-[4-[[[[5-hydroxy-6-(2-phenyldiazenyl)-7-sulfo-2-naphthalenyl]amino]carbonyl]amino]-5-methoxy-2-methylphenyl]diazenyl]-5-[(phenylsulfonyl)oxy]-,sodium salt (1:?)
• 4-[[4-[[[[5-hydroxy-6-(phenylazo)-7-sulpho-2-naphthyl]amino]carbonyl]amino]-5-methoxy-o-tolyl]azo]-5-[(phenylsulphonyl)oxy]naphthalene-2,7-disulphonic acid, sodium salt
• trisodium,4-(benzenesulfonyloxy)-5-[[5-methoxy-2-methyl-4-[[(6Z)-5-oxo-6-(phenylhydrazinylidene)-7-sulfonatonaphthalen-2-yl]carbamoylamino]phenyl]diazenyl]naphthalene-2,7-disulfonate
• EINECS 280-567-0
• 83721-41-9
• 4-((4-((((5-Hydroxy-6-(phenylazo)-7-sulpho-2-naphthyl)amino)carbonyl)amino)-5-methoxy-o-tolyl)azo)-5-((phenylsulphonyl)oxy)naphthalene-2,7-disulphonic acid, sodium salt

• Inchi： InChI=1S/C41H32N6O15S4.3Na/c1-23-15-33(43-41(49)42-27-13-14-31-24(16-27)19-37(65(56,57)58)39(40(31)48)47-44-26-9-5-3-6-10-26)35(61-2)22-32(23)45-46-34-20-29(63(50,51)52)17-25-18-30(64(53,54)55)21-36(38(25)34)62-66(59,60)28-11-7-4-8-12-28;;;/h3-22,48H,1-2H3,(H2,42,43,49)(H,50,51,52)(H,53,54,55)(H,56,57,58);;;/q;3*+1/p-3
• InChI Key： JTUJKHWNIDAKON-UHFFFAOYSA-K
• SMILES： CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)[O-])C=C(C=C3OS(=O)(=O)C4=CC=CC=C4)S(=O)(=O)[O-])OC)NC(=O)NC5=CC6=CC(=C(C(=C6C=C5)O)N=NC7=CC=CC=C7)S(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1042.02668178g/mol
• Monoisotopic Mass: 1042.02668178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 69
• Rotatable Bond Count: 10
• Complexity: 2150
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 369Ų